3-{[benzyl(methyl)amino]methyl}-1-(3,4-difluorobenzyl)-3-hydroxy-2-piperidinone

• IUPAC Name: 3-[[benzyl(methyl)amino]methyl]-1-[(3,4-difluorophenyl)methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C21H24F2N2O2/c1-24(13-16-6-3-2-4-7-16)15-21(27)10-5-11-25(20(21)26)14-17-8-9-18(22)19(23)12-17/h2-4,6-9,12,27H,5,10-11,13-15H2,1H3
• InChI Key: WHKWJLZVCRMQIO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2(CCCN(C2=O)CC3=CC(=C(C=C3)F)F)O
• Molecular Formula: C21H24F2N2O2
• Molecular Weight: 374.4 g/mol

Description

3-{[benzyl(methyl)amino]methyl}-1-(3,4-difluorobenzyl)-3-hydroxy-2-piperidinone is a compound with potential therapeutic applications. It belongs to the class of piperidinone derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Piperidine Derivatives and Their Applications

Piperidine derivatives, including those with substitutions that may resemble the structural aspects of the compound , have been extensively studied for various scientific applications. For instance, the synthesis and characterization of sila-analogues of high-affinity, selective σ ligands of the spiro[indane-1,4'-piperidine] type have been reported, highlighting the importance of structural modifications on biological activity and selectivity (Tacke et al., 2003). These findings underscore the potential of piperidine derivatives in developing selective ligands for central nervous system receptors, which could lead to new therapeutic agents.

Synthetic Approaches and Chemical Transformations

Research has also focused on novel synthetic methods and chemical transformations of piperidine derivatives. For example, the preparation of N-acetylglucosaminidase inhibitors from methyl α-D-mannopyranoside through complex synthetic routes involving piperidine derivatives has been described, illustrating the compound's utility in synthesizing biologically active molecules (Schumacher-Wandersleb et al., 1994). This research highlights the role of piperidine derivatives in the synthesis of inhibitors that have potential therapeutic applications.

Antimicrobial and Molluscicidal Activities

Additionally, studies on prenylated benzoic acid derivatives from Piper species have reported compounds with significant antimicrobial and molluscicidal activities (Orjala et al., 1993). Although not directly related to the queried compound, this research indicates the potential of structurally complex piperidine derivatives in contributing to the discovery of new agents with antimicrobial properties.